Cas no 2171649-12-8 (10-butyl-6-oxa-2lambda6-thia-9-azaspiro4.5decane-2,2-dione)

• Product Name: 10-butyl-6-oxa-2lambda6-thia-9-azaspiro4.5decane-2,2-dione
• CAS No: 2171649-12-8
• MF: C₁₁H₂₁NO₃S
• MW: 247.354342222214
• CID: 6217120
• PubChem ID: 165592049
• Update Time: 2025-05-21

10-butyl-6-oxa-2lambda6-thia-9-azaspiro4.5decane-2,2-dione Chemical and Physical Properties

Names and Identifiers

• 10-butyl-6-oxa-2lambda6-thia-9-azaspiro4.5decane-2,2-dione
• 10-butyl-6-oxa-2lambda6-thia-9-azaspiro[4.5]decane-2,2-dione
• 2171649-12-8
• EN300-1643737

• Inchi： 1S/C11H21NO3S/c1-2-3-4-10-11(15-7-6-12-10)5-8-16(13,14)9-11/h10,12H,2-9H2,1H3
• InChI Key： ORAMMBSQIZTCPK-UHFFFAOYSA-N
• SMILES： S1(CCC2(C1)C(CCCC)NCCO2)(=O)=O

Computed Properties

• Exact Mass: 247.12421471g/mol
• Monoisotopic Mass: 247.12421471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 63.8Ų

Additional information on 10-butyl-6-oxa-2lambda6-thia-9-azaspiro4.5decane-2,2-dione

Research Brief on 10-butyl-6-oxa-2lambda6-thia-9-azaspiro4.5decane-2,2-dione (CAS: 2171649-12-8)

Recent advancements in chemical biology and pharmaceutical research have highlighted the potential of spirocyclic compounds, particularly 10-butyl-6-oxa-2lambda6-thia-9-azaspiro4.5decane-2,2-dione (CAS: 2171649-12-8), as promising candidates for therapeutic applications. This compound, characterized by its unique spirocyclic architecture, has garnered attention due to its potential bioactivity and pharmacological properties. The following research brief synthesizes the latest findings on this molecule, focusing on its synthesis, mechanism of action, and potential applications in drug discovery.

The synthesis of 10-butyl-6-oxa-2lambda6-thia-9-azaspiro4.5decane-2,2-dione has been optimized in recent studies, with a focus on improving yield and purity. Researchers have employed multi-step organic reactions, including cyclization and oxidation steps, to achieve the desired spirocyclic framework. Notably, the incorporation of sulfur and oxygen heteroatoms within the spirocyclic core has been shown to enhance the compound's stability and bioavailability, making it a viable scaffold for further derivatization.

In vitro and in vivo studies have revealed that 10-butyl-6-oxa-2lambda6-thia-9-azaspiro4.5decane-2,2-dione exhibits significant activity against specific biological targets. Preliminary data suggest that the compound interacts with key enzymes involved in inflammatory pathways, potentially offering a novel approach to treating chronic inflammatory diseases. Additionally, its spirocyclic structure has been linked to improved blood-brain barrier penetration, raising interest in its application for central nervous system (CNS) disorders.

Further investigations into the compound's mechanism of action have utilized advanced techniques such as X-ray crystallography and molecular docking simulations. These studies have elucidated the binding interactions between 10-butyl-6-oxa-2lambda6-thia-9-azaspiro4.5decane-2,2-dione and its target proteins, providing insights into its selectivity and potency. Such findings are critical for the rational design of next-generation therapeutics based on this scaffold.

The potential applications of 10-butyl-6-oxa-2lambda6-thia-9-azaspiro4.5decane-2,2-dione extend beyond inflammation and CNS disorders. Recent exploratory studies have investigated its utility in oncology, where it has shown promise as an inhibitor of tumor-associated enzymes. Moreover, its modular synthetic route allows for the introduction of diverse functional groups, enabling the development of a library of analogs for structure-activity relationship (SAR) studies.

Despite these promising findings, challenges remain in the clinical translation of 10-butyl-6-oxa-2lambda6-thia-9-azaspiro4.5decane-2,2-dione. Issues such as metabolic stability, toxicity profiles, and scalable synthesis need to be addressed in future research. Collaborative efforts between academic institutions and pharmaceutical companies are essential to advance this compound through preclinical and clinical stages.

In conclusion, 10-butyl-6-oxa-2lambda6-thia-9-azaspiro4.5decane-2,2-dione represents a compelling example of how spirocyclic compounds can be leveraged for drug discovery. Its unique chemical properties and bioactivity profile position it as a valuable tool for addressing unmet medical needs. Continued research and development efforts will be crucial to unlocking its full therapeutic potential.